Cas no 1431555-14-4 (3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester)

• Product Name: 3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• CAS No: 1431555-14-4
• MF: C₁₄H₁₀ClF₃O₅S₂
• MW: 414.804411411285
• MDL: MFCD24386174
• CID: 4699983
• Update Time: 2023-11-22

3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• 3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester
• Methyl 3-chlorosulfonyl-4-(2-methoxyphenyl)-5-(trifluoromethyl)thiophene-2-carboxylate

• MDL： MFCD24386174
• Inchi： 1S/C14H10ClF3O5S2/c1-22-8-6-4-3-5-7(8)9-11(25(15,20)21)10(13(19)23-2)24-12(9)14(16,17)18/h3-6H,1-2H3
• InChI Key： MKVOJIAXIGWLTF-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 592
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 472.9±45.0 °C at 760 mmHg
• Flash Point: 239.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)